Cas no 905661-15-6 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide
• CAS No: 905661-15-6
• MF: C₁₈H₁₄F₄N₂O₂
• MW: 366.309578418732
• CID: 6321636
• PubChem ID: 16822258
• Update Time: 2025-05-26

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide
• N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-3-(trifluoromethyl)benzamide
• N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-3-(trifluoromethyl)benzamide
• AB00679398-01
• 905661-15-6
• F2539-0762
• AKOS024658472

• Inchi： 1S/C18H14F4N2O2/c19-13-5-2-6-15(8-13)24-10-14(9-16(24)25)23-17(26)11-3-1-4-12(7-11)18(20,21)22/h1-8,14H,9-10H2,(H,23,26)
• InChI Key： HBFIVTWPQPKLAV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(CC(C1)NC(C1C=CC=C(C(F)(F)F)C=1)=O)=O

Computed Properties

• Exact Mass: 366.09914034g/mol
• Monoisotopic Mass: 366.09914034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide

N-1-(3-Fluorophenyl)-5-Oxopyrrolidin-3-Yl-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

The compound N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide (CAS No: 905661-15-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzamide moiety, a pyrrolidinone ring, and fluorinated substituents. The presence of these functional groups makes it a versatile compound with unique properties that have been explored in recent studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic processes. These methods have not only improved the yield but also enhanced the purity of the compound, making it suitable for high-end applications in pharmaceuticals and materials science.

One of the most promising applications of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide lies in its potential as a drug candidate. Researchers have identified its ability to modulate specific biological pathways, which could be harnessed for therapeutic purposes. For instance, studies have shown that this compound exhibits selective inhibition against certain enzymes, making it a potential candidate for the development of novel drugs targeting metabolic disorders or neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. Its unique electronic properties and thermal stability make it an attractive candidate for use in advanced materials such as organic semiconductors and high-performance polymers. Recent research has explored its integration into polymer systems, where it has demonstrated enhanced mechanical and electrical properties.

The fluorinated substituents in N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-3-(trifluoromethyl)benzamide contribute significantly to its chemical reactivity and stability. These groups not only enhance the molecule's solubility but also impart resistance to environmental degradation, making it ideal for use in harsh chemical environments. This property has been exploited in the development of eco-friendly chemical processes and sustainable manufacturing techniques.

Moreover, the compound's structural versatility has opened new avenues for its use in catalysis. Researchers have discovered that N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-Yl derivatives can act as efficient catalysts in various organic reactions, including cross-coupling reactions and asymmetric synthesis. These findings underscore the compound's potential to revolutionize traditional chemical synthesis methods by offering greener and more efficient alternatives.

Recent collaborative efforts between academic institutions and industry partners have further expanded our understanding of this compound's properties and applications. Advanced characterization techniques such as X-ray crystallography and computational modeling have provided deeper insights into its molecular structure and behavior at the atomic level. These advancements have paved the way for tailored modifications of the compound to suit specific application needs.

In conclusion, N-1-(3-fluorophenyl)-5-Oxopyrrolidin-3-Yl derivatives like CAS No: 905661-15-6 represent a frontier in modern chemical research, offering multifaceted opportunities across diverse industries. As ongoing studies continue to unravel its full potential, this compound stands poised to make significant contributions to both scientific innovation and industrial advancement.